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Compound of Interest

Compound Name: 10-Methyl lauric acid

Cat. No.: B1230805

Essential Safety and Handling Guide for 10-
Methyl Lauric Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 10-Methyl lauric acid in a laboratory setting. The following
information is crucial for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize risks.

Disclaimer: No specific Safety Data Sheet (SDS) for 10-Methyl lauric acid was located. The
following recommendations are based on the safety data for structurally similar chemicals,
including methyl laurate and lauric acid. It is imperative to handle 10-Methyl lauric acid with
caution and adhere to rigorous safety standards.

Hazard Identification and Personal Protective
Equipment (PPE)

While 10-Methyl lauric acid is not classified under specific hazard categories due to a lack of
data, analogous compounds such as methyl laurate and lauric acid present certain risks.
Methyl laurate is noted for its high toxicity to aquatic life with long-lasting effects.[1][2] Lauric
acid is known to cause serious eye damage and is also toxic to aquatic organisms.[3]
Therefore, a cautious approach is warranted.

Summary of Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1230805?utm_src=pdf-interest
https://www.benchchem.com/product/b1230805?utm_src=pdf-body
https://www.benchchem.com/product/b1230805?utm_src=pdf-body
https://www.benchchem.com/product/b1230805?utm_src=pdf-body
https://www.benchchem.com/product/b1230805?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC215560100&countryCode=US&language=en
https://www.acme-hardesty.com/wp-content/uploads/PME-1298-Methyl-Laurate-SDS.pdf
https://www.geneseo.edu/sites/default/files/users/247/Lauric%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses

Must have side shields.

Goggles

Chemical splash goggles are

required when there is a risk of

splashing.

Face Shield

Recommended in addition to
goggles when handling larger
gquantities or when splashing is
likely.[4][5]

Hand Protection

Gloves

Chemical-resistant gloves
(e.g., Nitrile rubber).[4][6]
Inspect gloves for integrity

before each use.

Body Protection

Lab Coat/Coveralls

Long-sleeved to prevent skin

contact.

Chemical-Resistant Apron

Recommended when handling

larger quantities.

Respiratory Protection

Not generally required under
normal laboratory conditions

with adequate ventilation.

A NIOSH/MSHA or European
Standard EN 136 approved
respirator may be necessary
for large spills or in poorly

ventilated areas.[7]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan is critical for the safe handling of 10-Methyl lauric acid.

1. Preparation and Engineering Controls:

e Ensure the work area is well-ventilated. A chemical fume hood is recommended.

e Locate the nearest safety shower and eyewash station and confirm they are operational.
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Have a chemical spill kit readily accessible.
. Donning PPE:

Put on a lab coat or coveralls.

Don safety glasses or goggles.

Wash and dry hands thoroughly before putting on chemical-resistant gloves.
. Handling the Chemical:

Dispense the required amount of 10-Methyl lauric acid carefully, avoiding splashes or
aerosol generation.

Keep containers tightly closed when not in use.
Avoid contact with skin, eyes, and clothing.[1]

. Post-Handling:
Properly label all containers with the chemical name and any known hazards.
Clean the work area thoroughly after use.
Remove gloves using the proper technique to avoid skin contact with any residue.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination, given the aquatic toxicity of
similar compounds.

1. Waste Collection:

e Collect all waste containing 10-Methyl lauric acid in a designated, properly labeled, and
sealed waste container.
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e Do not mix with other waste streams unless compatibility is confirmed.
2. Spill Management:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth).

o Collect the absorbed material and place it in the designated chemical waste container.
o For large spills, evacuate the area and follow emergency procedures.

3. Final Disposal:

o Dispose of chemical waste through a licensed professional waste disposal service.[3]

e Do not allow the chemical or its waste to enter drains, sewers, or watercourses.[3]

Workflow for Safe Handling of 10-Methyl Lauric Acid
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Caption: Workflow for the safe handling and disposal of 10-Methyl lauric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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